molecular formula C15H12O2S B8405104 7-(Methylsulfanyl)-9H-xanthene-3-carbaldehyde CAS No. 89217-59-4

7-(Methylsulfanyl)-9H-xanthene-3-carbaldehyde

Cat. No.: B8405104
CAS No.: 89217-59-4
M. Wt: 256.3 g/mol
InChI Key: YPJDLOUCRVCBPN-UHFFFAOYSA-N
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Description

7-(Methylsulfanyl)-9H-xanthene-3-carbaldehyde is a useful research compound. Its molecular formula is C15H12O2S and its molecular weight is 256.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

89217-59-4

Molecular Formula

C15H12O2S

Molecular Weight

256.3 g/mol

IUPAC Name

7-methylsulfanyl-9H-xanthene-3-carbaldehyde

InChI

InChI=1S/C15H12O2S/c1-18-13-4-5-14-12(8-13)7-11-3-2-10(9-16)6-15(11)17-14/h2-6,8-9H,7H2,1H3

InChI Key

YPJDLOUCRVCBPN-UHFFFAOYSA-N

Canonical SMILES

CSC1=CC2=C(C=C1)OC3=C(C2)C=CC(=C3)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under dry nitrogen, dimethylsulphoxide (5 ml) was added dropwise to a stirred solution of oxalyl chloride (0.89 ml) in methylene chloride (5 ml) at -60° C. After 2 minutes a solution of the xanthene from step (A) (2.3 g) in dimethylsulphoxide (35 ml) was introduced dropwise over 5 minutes whilst maintaining the temperature below -50° C. with cooling. After 15 minutes triethylamine (6.20 ml) was added, the mixture allowed to warm to room temperature and then poured into water. The mixture was ethyl acetate extracted, the organic layers were combined, washed with brine, dried over magnesium sulphate and evaporated yielding the title carboxaldehyde (1.97 g), m.p. 122°-123° C.
Quantity
2.3 g
Type
reactant
Reaction Step One
Quantity
35 mL
Type
solvent
Reaction Step One
Quantity
6.2 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0.89 mL
Type
reactant
Reaction Step Four
Quantity
5 mL
Type
solvent
Reaction Step Four
Quantity
5 mL
Type
solvent
Reaction Step Four
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five

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